Cas no 25363-23-9 (1-[(pyrrolidin-1-yl)methyl]cyclopentan-1-ol)

• Product Name: 1-[(pyrrolidin-1-yl)methyl]cyclopentan-1-ol
• CAS No: 25363-23-9
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 3921782
• Update Time: 2025-06-09

1-[(pyrrolidin-1-yl)methyl]cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-(1-pyrrolidinylmethyl)-
• 1-[(pyrrolidin-1-yl)methyl]cyclopentan-1-ol

• Inchi： 1S/C10H19NO/c12-10(5-1-2-6-10)9-11-7-3-4-8-11/h12H,1-9H2
• InChI Key： KOIBKOYSVMNSKX-UHFFFAOYSA-N
• SMILES： C1(CN2CCCC2)(O)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-[(pyrrolidin-1-yl)methyl]cyclopentan-1-ol

1-[(Pyrrolidin-1-yl)methyl]cyclopentan-1-ol: A Comprehensive Overview

1-[(Pyrrolidin-1-yl)methyl]cyclopentan-1-ol, also known by its CAS registry number CAS No. 25363-23-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug design, polymer synthesis, and as a precursor for advanced materials. Recent studies have highlighted its role in enhancing the performance of biodegradable polymers and its use in developing novel therapeutic agents.

The molecular structure of 1-[(pyrrolidin-1-yl)methyl]cyclopentan-1-ol consists of a cyclopentane ring substituted with a hydroxymethyl group and a pyrrolidine moiety. This combination of functional groups imparts the compound with unique chemical properties, including high reactivity and the ability to form hydrogen bonds. The presence of the pyrrolidine ring, a five-membered nitrogen-containing heterocycle, contributes to the compound's stability and enhances its solubility in polar solvents. These properties make it an ideal candidate for use in various chemical reactions, such as nucleophilic additions and condensations.

Recent advancements in synthetic chemistry have led to the development of more efficient methods for the synthesis of CAS No. 25363-23-9. One notable approach involves the use of transition metal catalysts to facilitate the coupling reaction between cyclopentanone and pyrrolidine derivatives. This method not only improves yield but also reduces reaction time, making it more suitable for large-scale production. Additionally, researchers have explored the use of biocatalysts, such as lipases, to achieve enantioselective synthesis of this compound, which is crucial for applications in asymmetric drug synthesis.

The applications of 1-[(pyrrolidin-1-yl)methyl]cyclopentan-1-ol are vast and continually expanding. In the pharmaceutical industry, this compound serves as a valuable intermediate in the synthesis of bioactive molecules with potential therapeutic benefits. For instance, it has been used as a building block for developing anti-inflammatory agents and antioxidants. Its ability to form stable amide bonds makes it particularly useful in peptide synthesis and drug delivery systems.

In materials science, this compound has found applications in the development of biodegradable polymers. The hydroxyl group present in its structure allows for easy polymerization through esterification or etherification reactions. Recent studies have demonstrated that polymers derived from CAS No. 25363-23-9 exhibit excellent biocompatibility and degradation properties, making them suitable for use in biomedical devices and tissue engineering scaffolds.

The toxicity profile of 1-(pyrrolidinylmethyl)cyclopentanol has also been extensively studied to ensure its safe handling and application. According to recent research, this compound exhibits low acute toxicity when administered orally or dermally, which aligns with its intended use in non-hazardous chemical processes. However, prolonged exposure may cause mild irritation to the eyes and skin, necessitating appropriate safety precautions during handling.

In conclusion, 1-(pyrrolidinylmethyl)cyclopentanol (CAS No. 25363-23) is a multifaceted compound with promising applications across various industries. Its unique chemical properties, efficient synthesis methods, and diverse applications underscore its importance in contemporary chemical research. As advancements in synthetic methodologies continue to emerge, this compound is expected to play an even greater role in driving innovation across pharmaceuticals, materials science, and beyond.